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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145

Solubility Profile of Basic Red 51: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the cationic dye
Basic Red 51 (CAS No. 12270-25-6) in water and other polar solvents. This document is
intended to be a valuable resource for researchers, scientists, and professionals in drug
development and other fields where the precise solubility of this compound is critical.

Introduction to Basic Red 51

Basic Red 51 is a synthetic cationic dye belonging to the azo class.[1] It is widely used in the
textile industry for dyeing acrylic fibers and in cosmetic formulations, particularly in semi-
permanent hair dyes.[2] The molecule's cationic nature, conferred by the imidazolium ring, is
key to its affinity for negatively charged substrates.[1] Accurate knowledge of its solubility is
crucial for formulation development, environmental fate assessment, and toxicological studies.

Quantitative Solubility Data

The available quantitative data on the solubility of Basic Red 51 is limited and presents some
inconsistencies regarding its molecular formula. One source reports the aqueous solubility of a
compound identified as Basic Red 51 (CAS 12270-25-6) to be =50 g/L at 20°C. However, the
same source lists the molecular formula as C21H23CIN30Os.[3] The more widely accepted
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molecular formula for Basic Red 51 with the same CAS number is C13H1sCINs.[1][2][4][5][6][7]
[8][9][10] This discrepancy should be taken into consideration when utilizing the provided

solubility value.

Qualitative descriptions consistently indicate that Basic Red 51 is soluble in water and other
polar solvents like methanol and ethanol.[11][12] However, without standardized testing, the
precise quantitative solubility in these solvents remains largely undocumented in publicly
available literature. A report from the Scientific Committee on Consumer Safety (SCCS) noted
that the solubility of Basic Red 51 had not been determined by the standardized EC method
A.6.

Table 1: Quantitative Solubility of Basic Red 51

Molecular Formula

Solvent Temperature (°C) Solubility .
Cited

Water 20 =50 g/L C21H23CINsO3[3]

Experimental Protocols for Solubility Determination

Given the scarcity of validated solubility data for Basic Red 51, this section outlines a detailed
experimental protocol for its determination, based on the OECD Guideline 105 ("Water
Solubility") and the application of UV-Vis spectrophotometry. This methodology is suitable for
colored substances like Basic Red 51.

Principle

The solubility of Basic Red 51 can be determined using the flask method, as described in
OECD Guideline 105.[13][14] This method involves creating a saturated solution of the dye in
the solvent of interest at a constant temperature. The concentration of the dissolved dye in a
filtered aliquot of the saturated solution is then determined using a suitable analytical
technique, such as UV-Vis spectrophotometry.

Materials and Equipment

o Basic Red 51 (analytical standard)
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e Solvents: Deionized water, Ethanol (analytical grade), Methanol (analytical grade)
e Volumetric flasks

o Pipettes

e Thermostatic shaker or water bath

e Centrifuge

e Syringe filters (0.45 um)

o UV-Vis spectrophotometer

e Cuvettes

Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
Basic Red 51 solubility.
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Figure 1: Experimental workflow for solubility determination.

Detailed Procedure

Step 1: Preparation of Standard Solutions and Calibration Curve

¢ Stock Solution Preparation: Accurately weigh a known mass of Basic Red 51 and dissolve it
in a known volume of the chosen solvent (water, ethanol, or methanol) in a volumetric flask
to prepare a stock solution of a specific concentration.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b079145?utm_src=pdf-body-img
https://www.benchchem.com/product/b079145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Serial Dilutions: Perform a series of dilutions from the stock solution to create a set of
standard solutions with at least five different, known concentrations.

e Spectrophotometric Analysis:

o Set the UV-Vis spectrophotometer to scan a wavelength range (e.g., 400-700 nm) to
determine the wavelength of maximum absorbance (Amax) for Basic Red 51 in the
specific solvent.

o Measure the absorbance of each standard solution at the determined Amax.

o Calibration Curve: Plot a graph of absorbance versus concentration for the standard
solutions. Perform a linear regression to obtain the equation of the line (Beer-Lambert Law),
which will be used to determine the concentration of the unknown samples.[15]

Step 2: Preparation of Saturated Solution (Flask Method)

e Add an excess amount of Basic Red 51 to a flask containing a known volume of the solvent.

o Seal the flask and place it in a thermostatic shaker or water bath set to a constant
temperature (e.g., 20°C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached. The presence of undissolved solid material at the end of this period confirms that
the solution is saturated.

Step 3: Sample Analysis

 After the equilibration period, allow the solution to stand undisturbed for a short period to
allow the excess solid to settle.

o Carefully withdraw an aliquot of the supernatant.

o To remove any suspended particles, either centrifuge the aliquot or filter it through a 0.45 pm
syringe filter.

o Dilute the clear, saturated solution with the same solvent to a concentration that falls within
the linear range of the calibration curve.
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» Measure the absorbance of the diluted sample at the Amax using the UV-Vis
spectrophotometer.

Step 4: Calculation of Solubility

o Use the absorbance of the diluted sample and the equation of the calibration curve to
calculate the concentration of the diluted solution.

o Account for the dilution factor to determine the concentration of the original saturated
solution. This concentration represents the solubility of Basic Red 51 in the solvent at the
specified temperature.

Logical Relationships in Solubility Determination

The determination of solubility relies on a series of logical steps and relationships between
different experimental phases. The following diagram outlines this logical flow.
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Figure 2: Logical flow of solubility determination.

Conclusion

While Basic Red 51 is generally considered soluble in water and polar organic solvents, there
is a notable lack of precise, publicly available quantitative solubility data determined according
to standardized methods. The single available quantitative value is associated with a molecular
formula that is inconsistent with the majority of chemical literature for the specified CAS
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number. For researchers and professionals requiring accurate solubility data, it is highly
recommended to perform experimental determination using a robust and validated method,
such as the one outlined in this guide. The provided protocol, based on the OECD 105 flask
method and UV-Vis spectrophotometry, offers a reliable framework for generating such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Basic Red 51: High-Purity Research Chemical Supplier [benchchem.com]
. Buy Basic Red 51 | 77061-58-6 [smolecule.com]

. nbinno.com [nbinno.com]

. Scbt.com [scbt.com]

. usbio.net [usbio.net]

. bocsci.com [bocsci.com]

. alfa-chemistry.com [alfa-chemistry.com]

. Basic Red 51 Manufacturer,Supplier and Exporter [vanshichemicals.co.in]

°
(] [e0] ~ (o)) )] EaN w N -

. Buy Basic Red 51 (EVT-311760) | 77061-58-6 [evitachem.com]

]
=
o

. shivohmchemicals.com [shivohmchemicals.com]

.
=
=

. Basic Red 51 CAS#: 12270-25-6 [m.chemicalbook.com]

.
=
N

. Basic Red 51 | lookchem [lookchem.com]

°
=
w

. oecd.org [oecd.org]

. filab.fr [filab.fr]

[ ]
[EY
N

e 15. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Solubility of Basic Red 51 in water and polar solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079145#solubility-of-basic-red-51-in-water-and-polar-
solvents]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b079145?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1206981
https://www.smolecule.com/products/s582142
https://www.nbinno.com/?news/bd-basic-red-51-cas-12270-25-6-comprehensive-guide-for-industrial-dye-applications
https://www.scbt.com/p/basic-red-51-12270-25-6
https://www.usbio.net/biochemicals/264382/Basic-Red-51
https://www.bocsci.com/basic-red-51-cas-12270-25-6-item-56205.html
https://www.alfa-chemistry.com/basic-red-51-cas-12270-25-6-item-38089.htm
https://www.vanshichemicals.co.in/basic-red-51-374749.html
https://www.evitachem.com/product/evt-311760
https://shivohmchemicals.com/product/basic-red-51/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1946895_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL361122.htm
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.researchgate.net/post/How-I-can-determination-of-the-solubility-constant-by-using-Uv-Vis-spectrophotometer
https://www.benchchem.com/product/b079145#solubility-of-basic-red-51-in-water-and-polar-solvents
https://www.benchchem.com/product/b079145#solubility-of-basic-red-51-in-water-and-polar-solvents
https://www.benchchem.com/product/b079145#solubility-of-basic-red-51-in-water-and-polar-solvents
https://www.benchchem.com/product/b079145#solubility-of-basic-red-51-in-water-and-polar-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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